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Compound of Interest

Compound Name: L-Carnitine-13C Chloride

Cat. No.: B1152015 Get Quote

Executive Summary & Immediate Action Card
Compound: L-Carnitine-13C Chloride (Stable Isotope Labeled) CAS (Unlabeled Parent):

6645-46-1 Risk Profile:Irritant (Skin/Eye/Respiratory) | Hygroscopic | Non-Radioactive

Scenario Immediate Action

Skin Contact

Wash with soap and water for 15 min.[1][2]

Remove contaminated clothing.[2][3][4][5][6][7]

[8]

Eye Contact
Rinse cautiously with water for 15 min.[1]

Remove contact lenses if present.[1][5][6]

Inhalation
Move to fresh air.[1][2][4][6][7][8][9] If breathing

is difficult, seek medical attention.

Spill (Solid)
Do not sweep dry. Dampen with inert absorbent

or use HEPA vacuum to avoid dust generation.

Fire
Water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[2]
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L-Carnitine-13C Chloride is a stable isotope-labeled derivative of L-Carnitine hydrochloride.

Stable Isotope (13C): This compound is NOT radioactive. It does not emit ionizing radiation

and does not require shielding, Geiger counters, or dosimeters.

Hygroscopic Nature: The chloride salt is extremely hygroscopic. Exposure to ambient

moisture will cause the powder to clump and deliquesce (turn into liquid), compromising

weighing accuracy and chemical stability.

Toxicology & GHS Classification
While often considered low-toxicity, the hydrochloride salt form presents specific hazards

typical of acidic salts:

Skin Irritation (Category 2): Prolonged contact can cause dermatitis.

Eye Irritation (Category 2A): Dust or concentrated solutions are irritating to ocular tissue.

STOT-SE (Category 3): Inhalation of dust may cause respiratory tract irritation.[5]

Strategic PPE Protocol
As a Senior Application Scientist, I recommend a "Barrier & Integrity" approach. We are

protecting the scientist from the chemical (irritation) and the chemical from the scientist

(biological contamination and moisture).

Respiratory Protection
Primary Hazard: Hygroscopic dust inhalation.

Standard Operation: Handle within a Chemical Fume Hood (Face velocity: 80–100 fpm).

Open Bench (Not Recommended): If weighing must occur outside a hood, use a NIOSH N95

or P95 particulate respirator. Surgical masks offer insufficient protection against fine

chemical dust.

Dermal Protection
Primary Hazard: Skin irritation and sample contamination (keratin/skin oils).
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Glove Material:Nitrile (Minimum thickness: 0.11 mm / 4-5 mil). Latex is discouraged due to

potential allergenicity and lower chemical resistance to organic solvents often used in

downstream processing (e.g., Methanol).

Glove Protocol:

Double Gloving: Recommended during weighing. The outer pair is removed immediately

after handling the stock container to prevent spreading 13C dust to lab surfaces

(doorknobs, keyboards).

Inspection: Check for pinholes before use; hygroscopic salts can dissolve in sweat inside

a compromised glove, causing concentrated irritation.

Ocular Protection[5]
Standard:Chemical Safety Goggles (indirect venting) are superior to safety glasses. Fine,

hygroscopic dust can bypass the gaps in standard safety glasses and react with eye

moisture.

PPE Decision Logic (Visualization)
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Handling L-Carnitine-13C Chloride

Select Activity

Weighing / Solid Handling Liquid Handling / Pipetting

Is Fume Hood Available? Standard PPE:
Lab Coat + Nitrile Gloves + Safety Glasses

Yes

Engineering Control Active

No

High Dust Risk

ADD: N95 Respirator + Goggles

ADD: Double Gloving
(Protect Sample Integrity)

Click to download full resolution via product page

Figure 1: PPE Selection Logic based on operational activity and engineering controls.

Operational Workflow: Handling & Integrity
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This protocol ensures safety while preventing isotopic cross-contamination, a critical failure

mode in mass spectrometry labs.

Step 1: Receiving & Storage[10][11]
Inspection: Upon receipt, verify the vial seal is intact.

Storage: Store at -20°C (or as specified on CoA) in a desiccator.

Equilibration: Allow the vial to warm to room temperature before opening. Opening a cold vial

causes immediate condensation, degrading the hygroscopic salt.

Step 2: Weighing (The Critical Step)
Environment: Place balance in a fume hood or use a draft shield.

Static Control: Use an anti-static gun on the vial and spatula. Charged particles of L-

Carnitine-13C can "jump" during weighing, leading to inhalation risk and loss of expensive

material.

Transfer: Use a disposable anti-static weighing boat. Do not use weighing paper (high risk of

spillage/absorption).

Closing: Immediately recap the stock vial. Parafilm the cap to ensure a moisture barrier.

Step 3: Solubilization
Solvent Addition: Add solvent (e.g., Water, Methanol) slowly. The heat of solution is

negligible, but slow addition prevents aerosolization.

Labeling: Clearly mark "13C-Labeled" to distinguish from natural standards.

Step 4: Decontamination (Isotope Hygiene)
A spill of 13C is not just a safety hazard; it is an analytical hazard. Residual 13C on a balance

can ruin natural abundance studies for months.

Cleaning Protocol:
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Wipe balance area with a dry tissue (Kimwipe) to capture dust.

Wipe with 10% Methanol/Water.

Verification: If the lab runs high-sensitivity MS, perform a swipe test of the balance area

periodically to check for 13C background.

Handling Workflow Diagram

Storage (-20°C)
Desiccated

Warm to Room Temp
(Prevent Condensation)

Critical Step Weighing
(Anti-static + Fume Hood)

Solubilization
(Slow addition)

Decontamination
(Wet Wipe Balance)

Post-Op

Click to download full resolution via product page

Figure 2: Step-by-step handling workflow emphasizing moisture control and decontamination.

Disposal & Waste Management
Unlike radioactive 14C, L-Carnitine-13C is a stable isotope and is regulated as a standard

chemical.

Waste Stream Items Disposal Method

Solid Waste
Contaminated gloves,

weighing boats, paper towels.

Standard Laboratory Trash

(unless heavily contaminated,

then Hazardous Solid Waste).

Liquid Waste
Stock solutions, excess

solvent.

Chemical Waste

(Organic/Aqueous). Tag with

chemical name. NO

Radioactive tag required.

Sharps Broken vials, glass pipettes.
Puncture-proof Sharps

Container.
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Note: Always consult your institution's EHS (Environmental Health & Safety) office, as local

regulations regarding "labeled" compounds may vary slightly, primarily to prevent confusion

with radioactive inventory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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